N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide

• IUPAC Name: N-[2-(2,2-dibromoethenyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C9H9Br2NO2S/c1-15(13,14)12-8-5-3-2-4-7(8)6-9(10)11/h2-6,12H,1H3
• InChI Key: DZGDSZGFAAVPKC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC=C1C=C(Br)Br
• Molecular Formula: C9H9Br2NO2S
• Molecular Weight: 355.05 g/mol

Description

N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide is a chemical compound commonly referred to as DBEMSA. It has the molecular formula C9H9Br2NO2S and a molecular weight of 355.04.

Molecular Structure Analysis

The molecular structure of N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide consists of a methanesulfonamide group attached to a phenyl group, which is further connected to a 2,2-dibromoethenyl group. The exact spatial configuration of these groups would require more detailed structural data such as X-ray crystallography or NMR spectroscopy, which is not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide, such as its density, boiling point, and melting point, are not available in the search results. Its molecular weight is 355.04600, and it has a PSA (Polar Surface Area) of 54.55000 and a LogP (Partition Coefficient) of 4.30010.

Scientific Research Applications

• Synthesis and Characterization : The compound has been synthesized using cross-coupling reactions, demonstrating its potential in organic synthesis. For example, a study by Durgadas, Mukkanti, and Pal (2012) synthesized a related compound using the Sonogashira cross-coupling method, emphasizing the versatility of these compounds in organic synthesis processes (Durgadas, Mukkanti, & Pal, 2012).

• Structural Studies : Research has been conducted on the structural properties of related compounds, providing insights into their molecular interactions and potential applications. For instance, Dey et al. (2015) conducted a structural study of nimesulidetriazole derivatives, which are closely related to the compound , to understand their supramolecular assembly and interactions (Dey et al., 2015).

• Chemoselectivity in Reactions : Kondo, Sekimoto, Nakao, and Murakami (2000) developed storable N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides after researching the structure-reactivity relationship. This study highlights the chemoselective potential of these compounds, which could be applicable to N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide (Kondo, Sekimoto, Nakao, & Murakami, 2000).

• Corrosion Inhibition : Olasunkanmi, Obot, and Ebenso (2016) explored the adsorption characteristics and corrosion inhibition of quinoxalinyl-dihydropyrazolyl-phenyl-methanesulfonamides on mild steel, suggesting that similar compounds like N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide could potentially serve as corrosion inhibitors (Olasunkanmi, Obot, & Ebenso, 2016).

• Quantum Chemical Studies : Xue, Shahab, Zhenyu, and Padabed (2022) performed quantum-chemical calculations on N-(3,5-di-tert-butyl-2-hydroxyphenyl) methanesulfonamide compounds to predict their free energy and molecular orbitals, indicating the potential for similar computational studies on N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide (Xue, Shahab, Zhenyu, & Padabed, 2022).

Safety and Hazards

Specific safety and hazard information for N-[2-(2,2-Dibromoethenyl)phenyl]methanesulfonamide is not available in the search results. For detailed safety information, a Material Safety Data Sheet (MSDS) should be consulted.